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Compound of Interest

Compound Name:
2-Methoxymethyl-3-

methylcyclohexan-1-one

CAS No.: 219312-93-3

Cat. No.: B1621685

Get Quote

An In-depth Technical Guide to the Synthesis, Structure, and Characterization of 2-

methoxymethyl-3-methylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
The substituted cyclohexanone framework is a privileged scaffold in medicinal chemistry,

forming the core of numerous therapeutic agents.[1][2] Its rigid, three-dimensional structure

provides a versatile platform for orienting functional groups to achieve high-affinity interactions

with biological targets.[1] This guide presents a comprehensive technical analysis of 2-

methoxymethyl-3-methylcyclohexanone, a representative yet specific example of a di-

substituted cyclohexanone. While not a widely commercialized compound itself, its synthesis

and characterization embody fundamental principles critical to drug discovery and

development.
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This document provides a proposed, robust synthetic pathway, a detailed analysis of its

stereochemical and conformational properties, and a predictive guide to its spectroscopic

characterization. The methodologies and rationales described herein are designed to serve as

a foundational resource for chemists engaged in the synthesis of complex carbocyclic

molecules.

The Cyclohexanone Core in Medicinal Chemistry
The cyclohexyl ring is a popular structural motif in both natural and synthetic drugs.[1] Its utility

stems from its ability to act as a bioisosteric replacement for other groups, such as phenyl or

flexible alkyl chains, often leading to improved pharmacological profiles. Replacing a flat

aromatic ring with a three-dimensional cyclohexanone ring can introduce more specific contact

points with a target protein, while replacing a flexible chain can reduce the entropic penalty

upon binding, potentially increasing affinity.[1]

Furthermore, functionalized cyclohexanones are key intermediates in the synthesis of a wide

array of complex molecules, including steroids and alkaloids.[3] The ability to precisely control

the installation of substituents at various positions on the ring—a process governed by the

principles of stereoelectronics and conformational analysis—is paramount. The title compound,

2-methoxymethyl-3-methylcyclohexanone, presents a case study in controlling regioselectivity

and stereoselectivity in a 1,2,3-trisubstituted system.

Molecular Structure and Stereochemistry
The chemical structure of 2-methoxymethyl-3-methylcyclohexanone is defined by a

cyclohexane ring bearing a carbonyl group at C1, a methoxymethyl group at C2, and a methyl

group at C3.

Caption: Chemical structure of 2-methoxymethyl-3-methylcyclohexanone.

Chirality and Stereoisomers
2-methoxymethyl-3-methylcyclohexanone possesses two stereocenters at the C2 and C3

positions. This gives rise to a total of four possible stereoisomers, which exist as two pairs of

enantiomers:

(2R, 3R) and (2S, 3S) - enantiomeric pair 1
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(2R, 3S) and (2S, 3R) - enantiomeric pair 2

The relationship between pair 1 and pair 2 is diastereomeric. Diastereomers have different

physical properties and can be separated by standard laboratory techniques like

chromatography. The synthesis of a single, desired stereoisomer is a common challenge in

drug development, often requiring stereoselective synthetic methods or chiral resolution.[4]

Conformational Analysis
The six-membered ring of cyclohexanone adopts a chair conformation to minimize steric and

torsional strain.[4] In this conformation, the substituents at C2 and C3 can occupy either an

axial or an equatorial position. The relative stability of these conformers is dictated by steric

interactions, particularly 1,3-diaxial interactions.

For the trans diastereomers (e.g., 2R, 3R), the most stable conformation will have both the

methoxymethyl and methyl groups in equatorial positions to minimize steric hindrance. For the

cis diastereomers (e.g., 2R, 3S), one group must be axial while the other is equatorial.

Generally, the conformer with the larger group (methoxymethyl) in the equatorial position would

be favored. The precise conformational equilibrium can be determined experimentally using ¹H

NMR spectroscopy by analyzing coupling constants and signal bandwidths.[5][6]

Predicted Physicochemical Properties
While experimental data for this specific molecule is not readily available in the literature, its

properties can be reliably predicted based on its structure and data from analogous

compounds like 2-methylcyclohexanone and 3-methylcyclohexanone.[7][8]
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Property Predicted Value Rationale / Comparison

Molecular Formula C₉H₁₆O₂ ---

Molecular Weight 156.22 g/mol ---

Boiling Point ~190-210 °C

Higher than 2-

methylcyclohexanone (~165

°C) due to increased molecular

weight and polar ether group.

Density ~0.95-0.98 g/mL

Slightly higher than 2-

methylcyclohexanone (~0.925

g/mL) due to the oxygen atom.

Solubility

Sparingly soluble in water;

soluble in common organic

solvents (e.g., ether,

chloroform, ethyl acetate).

The polar carbonyl and ether

groups grant slight aqueous

solubility, but the hydrocarbon

backbone dominates.

Appearance Colorless to pale yellow liquid
Typical for simple aliphatic

ketones.[4]

Proposed Synthesis and Experimental Protocol
A robust and regioselective synthesis of 2-methoxymethyl-3-methylcyclohexanone can be

envisioned via the directed alkylation of an enolate intermediate derived from 3-

methylcyclohexanone. This approach offers superior control over the position of the incoming

electrophile compared to the methylation of 2-methoxymethylcyclohexanone.

Mechanistic Rationale and Strategy
The key step is the deprotonation of 3-methylcyclohexanone to form an enolate. Deprotonation

can occur on either side of the carbonyl group.

Kinetic Enolate: Formed by removing the more accessible proton at the C2 position. This is

favored under irreversible conditions (strong, bulky base like LDA at low temperature).

Thermodynamic Enolate: Formed by removing the proton at the C6 position, leading to a

more substituted (and thus more stable) double bond. This is favored under equilibrating
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conditions (weaker base, higher temperature).

To achieve the desired 2-substituted product, the synthesis must proceed via the kinetic

enolate. The subsequent alkylation with a methoxymethylating agent, such as methoxymethyl

chloride (MOM-Cl), introduces the target functionality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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